13-amino-9-(2-methylphenyl)-7-oxo-22-thia-2,12-diazapentacyclo[12.8.0.02,11.03,8.015,21]docosa-1(14),3(8),10,12,15(21)-pentaene-10-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“13-amino-9-(2-methylphenyl)-7-oxo-22-thia-2,12-diazapentacyclo[128002,1103,8015,21]docosa-1(14),3(8),10,12,15(21)-pentaene-10-carbonitrile” is a complex organic compound with a unique pentacyclic structure
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of such a complex compound typically involves multiple steps, including the formation of the core pentacyclic structure followed by the introduction of functional groups. Common synthetic routes may include cyclization reactions, amination, and thiolation under controlled conditions. Specific reagents and catalysts are often required to achieve the desired transformations.
Industrial Production Methods
Industrial production of complex organic compounds usually involves optimizing the synthetic route for scalability, cost-effectiveness, and environmental considerations. This may include the use of continuous flow reactors, green chemistry principles, and efficient purification techniques.
Chemical Reactions Analysis
Types of Reactions
The compound “13-amino-9-(2-methylphenyl)-7-oxo-22-thia-2,12-diazapentacyclo[12.8.0.02,11.03,8.015,21]docosa-1(14),3(8),10,12,15(21)-pentaene-10-carbonitrile” can undergo various chemical reactions, including:
Oxidation: Introduction of oxygen atoms or removal of hydrogen atoms.
Reduction: Addition of hydrogen atoms or removal of oxygen atoms.
Substitution: Replacement of one functional group with another.
Common Reagents and Conditions
Common reagents for these reactions may include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and nucleophiles/electrophiles for substitution reactions. Reaction conditions such as temperature, pressure, and solvent choice are crucial for achieving high yields and selectivity.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines.
Scientific Research Applications
Chemistry
In chemistry, such compounds are often studied for their unique structural properties and reactivity. They may serve as building blocks for more complex molecules or as catalysts in various reactions.
Biology and Medicine
In biology and medicine, compounds with complex structures may exhibit biological activity, such as antimicrobial, anticancer, or anti-inflammatory properties. They may be investigated as potential drug candidates or as tools for studying biological processes.
Industry
In industry, these compounds may find applications in the development of new materials, such as polymers or nanomaterials, with specific properties tailored for various applications.
Mechanism of Action
The mechanism of action of “13-amino-9-(2-methylphenyl)-7-oxo-22-thia-2,12-diazapentacyclo[12.8.0.02,11.03,8.015,21]docosa-1(14),3(8),10,12,15(21)-pentaene-10-carbonitrile” would depend on its specific interactions with molecular targets. This may involve binding to enzymes, receptors, or other biomolecules, leading to modulation of biological pathways. Detailed studies, including molecular docking and biochemical assays, are often required to elucidate these mechanisms.
Comparison with Similar Compounds
Similar Compounds
Similar compounds may include other pentacyclic structures with varying functional groups. Examples include:
- "10,12-dioxo-9-oxa-1,15,22-triazapentacyclo[12.8.0.02,11.03,8.015,21]docosa-2(11),3,5,7,13,21-hexaene-13-carbonitrile" .
Uniqueness
The uniqueness of “13-amino-9-(2-methylphenyl)-7-oxo-22-thia-2,12-diazapentacyclo[128002,1103,8015,21]docosa-1(14),3(8),10,12,15(21)-pentaene-10-carbonitrile” lies in its specific functional groups and their arrangement within the pentacyclic structure
Properties
Molecular Formula |
C27H26N4OS |
---|---|
Molecular Weight |
454.6 g/mol |
IUPAC Name |
13-amino-9-(2-methylphenyl)-7-oxo-22-thia-2,12-diazapentacyclo[12.8.0.02,11.03,8.015,21]docosa-1(14),3(8),10,12,15(21)-pentaene-10-carbonitrile |
InChI |
InChI=1S/C27H26N4OS/c1-15-8-5-6-9-16(15)22-18(14-28)26-30-25(29)23-17-10-3-2-4-13-21(17)33-27(23)31(26)19-11-7-12-20(32)24(19)22/h5-6,8-9,22H,2-4,7,10-13H2,1H3,(H2,29,30) |
InChI Key |
SRVDHFMQZSLUEH-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=CC=C1C2C(=C3N=C(C4=C(N3C5=C2C(=O)CCC5)SC6=C4CCCCC6)N)C#N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.